Cas no 632292-96-7 (N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide)

• Product Name: N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide
• CAS No: 632292-96-7
• MF: C₁₂H₉NO₄S₂
• MW: 295.33416056633
• MDL: MFCD03768466
• CID: 3082693
• PubChem ID: 713179
• Update Time: 2025-06-11

N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)thiophene-2-sulfonamide
• 2-thiophenesulfonamide, N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)-
• STK728453
• N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide
• MFCD03768466
• ALBB-024062
• LS-07731
• 5-[(2-thienylsulfonyl)amino]-3-hydroisobenzofuran-1-one
• H34331
• 632292-96-7
• MLS000066352
• AKOS000435601
• CS-0315731
• SMR000081244
• CHEMBL1381944
• N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)-2-thiophenesulfonamide
• HMS2491N12
• CCG-129101
• N-(1-oxo-3H-2-benzofuran-5-yl)thiophene-2-sulfonamide
• N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide

• MDL： MFCD03768466
• Inchi： 1S/C12H9NO4S2/c14-12-10-4-3-9(6-8(10)7-17-12)13-19(15,16)11-2-1-5-18-11/h1-6,13H,7H2
• InChI Key： VKHFCSUJWZRISS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC2C(=O)OCC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 294.99730012Da
• Monoisotopic Mass: 294.99730012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide

Introduction to N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide (CAS No. 632292-96-7)

N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 632292-96-7, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents. The presence of both benzofuran and thiophene moieties in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemists.

The benzofuran moiety, a fused heterocyclic system consisting of a benzene ring and a furan ring, is well-known for its versatility in drug design. It has been extensively explored in the development of various bioactive molecules due to its ability to modulate biological pathways effectively. In particular, the 1-oxo derivative of benzofuran introduces a carbonyl group at the 1-position, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. These features make it an attractive component for designing molecules with enhanced pharmacokinetic profiles.

Complementing the benzofuran scaffold is the thiophene ring, another important heterocyclic system that has been widely utilized in pharmaceutical research. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The sulfonamide functional group at the 2-position of the thiophene ring further enhances the compound's potential as a pharmacophore. Sulfonamides are well-documented for their role in inhibiting enzymes and receptors, making them crucial in the development of drugs targeting various diseases.

The combination of these structural elements in N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide suggests multiple potential applications in drug discovery. Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs, particularly in oncology and inflammatory diseases. The unique electronic properties of this compound may enable it to interact with biological targets in novel ways, potentially leading to the identification of new therapeutic agents.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide make it a suitable candidate for this purpose.

Furthermore, the compound's potential as an anti-inflammatory agent has also been explored. Chronic inflammation is associated with a multitude of diseases, including cardiovascular disorders and autoimmune conditions. Inhibiting inflammatory pathways has been shown to ameliorate symptoms and slow disease progression. The sulfonamide moiety in this compound may contribute to its anti-inflammatory activity by modulating key inflammatory mediators.

In vitro studies have begun to elucidate the mechanism of action of N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide. Initial experiments suggest that it interacts with biological targets through non-covalent interactions, including hydrogen bonding and hydrophobic interactions. These interactions are critical for determining the compound's binding affinity and selectivity towards specific targets. Detailed structural analysis using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be essential for understanding these interactions at an atomic level.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

As research progresses, N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide is expected to find further applications beyond its initial scope. Researchers are exploring its potential as a lead compound for drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier may make it an effective therapeutic agent against these conditions.

The development of new pharmaceutical agents is often hampered by issues related to drug resistance and off-target effects. However, compounds like N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide offer a promising approach to overcoming these challenges through rational drug design. By carefully selecting molecular features that enhance target specificity and reduce toxicity, researchers can develop safer and more effective drugs.

In conclusion, N-(1-Oxo-1,3-dihydro-2-benzofuran-5-yl)thiophene-2-sulfonamide (CAS No.63229292-96-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts aim to fully elucidate its biological activities and optimize its pharmacological properties. As our understanding of molecular interactions continues to advance, N-(benzofranb>)thiophene-b>)sulfonamide is poised to play a pivotal role in shaping the future of medicine.